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Compound of Interest

Compound Name: (Z)-2-Hexenoic acid

Cat. No.: B074312 Get Quote

This guide provides a detailed overview of the physicochemical properties of (Z)-2-Hexenoic
acid, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information
(Z)-2-Hexenoic acid, also known as cis-2-hexenoic acid, is a medium-chain unsaturated fatty

acid.[1][2][3] Its fundamental properties, including molecular formula and weight, are crucial for

a variety of research and development applications.

Physicochemical Data
The quantitative properties of (Z)-2-Hexenoic acid are summarized in the table below. These

values are essential for experimental design, formulation, and chemical synthesis.
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Property Value Source

Molecular Formula C6H10O2 [2][4]

Molecular Weight 114.14 g/mol [2][4]

Average Molecular Weight 114.1424 g/mol

Monoisotopic Molecular

Weight
114.068079564 Da

IUPAC Name (2Z)-hex-2-enoic acid

CAS Number 1577-28-2 [1][3]

Boiling Point 211-217 °C (estimated) [3][4]

Water Solubility
2.44 - 7.069 g/L at 25 °C

(estimated)
[3][4]

logP (o/w) 1.6 - 1.865 (estimated) [3][4]

Experimental Protocols
The molecular weight and formula for (Z)-2-Hexenoic acid are typically determined and

confirmed through a combination of computational methods and analytical techniques.

Computational Method: The molecular formula is determined by the elemental composition of

the molecule. The molecular weight is calculated based on the atomic weights of the

constituent atoms (6 carbons, 10 hydrogens, and 2 oxygens). These are standard computed

properties available in chemical databases.[2]

Analytical Confirmation: Mass spectrometry is a key experimental technique used to confirm

the molecular weight of a compound. In this process, the molecule is ionized, and the mass-to-

charge ratio of the resulting ions is measured, providing an accurate molecular weight. Gas

chromatography can also be used for the analysis of this compound.[5]

Molecular Structure
The diagram below illustrates the chemical structure of (Z)-2-Hexenoic acid, highlighting the

'Z' configuration of the double bond between the second and third carbon atoms.
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Caption: Molecular structure of (Z)-2-Hexenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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